Cas no 71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate)
71172-81-1 structure
Product Name:(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
CAS No:71172-81-1
MF:C16H26O2
MW:250.376445293427
CID:976178
PubChem ID:6386228
Update Time:2025-04-19
(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- (6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate
- 2-Aethyl-hexanoylchlorid
- 2-Ethylcaproyl chloride
- 2-ethylhex
- 2-ethyl-hexanoic acid chloride
- 2-Ethylhexanoic acid chloride
- 2-ethyl-hexanoyl chloride
- 2-ethylhexanoylchlorid
- 2-Ethyl-hexen-(2)-saeure-(1)-(6-methyl-cyclohexen-(3)-yl)-methylester
- 2-Ethyl-hexen-(2)-saeure-(1)-< 6-methyl-cyclohexen-(3)-yl> -methylester
- AG-H-03397
- EINECS 212-081-1
- ethylhexanoyl chloride
- Hexanoyl chloride, 2-ethyl-
- NSC92825
- 71172-81-1
- NSC-92825
-
- Inchi: 1S/C16H26O2/c1-4-6-10-14(5-2)16(17)18-12-15-11-8-7-9-13(15)3/h7-8,10,13,15H,4-6,9,11-12H2,1-3H3/b14-10+
- InChI Key: QMVXYQBDHSJUEV-GXDHUFHOSA-N
- SMILES: O(C(/C(=C/CCC)/CC)=O)CC1CC=CCC1C
Computed Properties
- Exact Mass: 250.19338
- Monoisotopic Mass: 250.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
(6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
71172-81-1 ((6-methylcyclohex-3-en-1-yl)methyl 2-ethylhex-2-enoate) Related Products
- 24717-85-9(Citronellyl tiglate)
- 1617-22-7(1-Cyclohexene-1-carboxylicacid, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk